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Compound of Interest

Compound Name: (R)-Methyl 3-aminobutanoate

Cat. No.: B025519 Get Quote

An In-depth Technical Guide to (R)-Methyl 3-aminobutanoate

For researchers, scientists, and professionals in drug development, (R)-Methyl 3-
aminobutanoate is a valuable chiral building block. This guide provides core technical

information regarding its physicochemical properties, a detailed synthesis protocol, and its

application as an intermediate in the synthesis of organic compounds.

Core Physicochemical Data
Key quantitative data for (R)-Methyl 3-aminobutanoate are summarized in the table below for

easy reference.
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Property Value Reference

Molecular Formula C5H11NO2 [1][2][3][4]

Molecular Weight 117.15 g/mol [1][2][3][4]

CAS Number 103189-63-5 [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point 159.8 ± 23.0 °C at 760 mmHg [1]

Density 1.0 ± 0.1 g/cm³ [1]

Solubility
Soluble in water and common

organic solvents
[1]

Storage Conditions
Store in freezer, under -20°C,

sealed in a dry, dark place
[1]

Synthesis Protocol: Esterification of (R)-3-
Aminobutyric Acid
A common method for the synthesis of (R)-Methyl 3-aminobutanoate is the esterification of

(R)-3-aminobutyric acid using methanol and thionyl chloride.

Materials:

(R)-3-Aminobutyric acid (50g)

Methanol (240g)

Thionyl chloride (66.4g)

Reaction vessel (clean, with cooling capabilities)

Experimental Procedure:

Add 240g of methanol and 50g of (R)-3-aminobutyric acid to a clean reaction bottle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://patents.google.com/patent/CN110683960A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6245331/
http://orgsyn.org/demo.aspx?prep=cv9p0483
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://patents.google.com/patent/CN110683960A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6245331/
http://orgsyn.org/demo.aspx?prep=cv9p0483
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://www.benchchem.com/product/b025519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the mixture to 0-10 °C using an ice water bath.

Slowly add 66.4g of thionyl chloride dropwise to the cooled solution.

After the addition is complete, raise the temperature to reflux and continue the reaction until

the starting material is consumed.

Upon completion of the reaction, concentrate the solution under reduced pressure to obtain

the product.

This procedure has been reported to yield the product with high purity (99.7%) and

enantiomeric excess (99.9%).

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of (R)-Methyl 3-
aminobutanoate from (R)-3-aminobutyric acid.
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Caption: Synthesis workflow for (R)-Methyl 3-aminobutanoate.

Applications in Research and Development
(R)-Methyl 3-aminobutanoate serves as a crucial intermediate in the synthesis of various

organic compounds. Its chirality makes it particularly useful in the preparation of
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pharmaceutical agents, where stereochemistry is critical for biological activity. It is also utilized

as a reagent in biochemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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